Cas no 62071-29-8 ( )

• Product Name: &nbsp
• CAS No: 62071-29-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 956100
• PubChem ID: 433550
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-5-oxo-2-phenylhexanenitrile
• DS-004624
• 62071-29-8
• NSC-332780
• 3,3-Dimethyl-5-oxo-2-phenyl-hexanenitrile
• DTXSID80330913
• NSC332780
•  

• Inchi： 1S/C14H17NO/c1-11(16)9-14(2,3)13(10-15)12-7-5-4-6-8-12/h4-8,13H,9H2,1-3H3
• InChI Key： IOMBQFNGNQILIJ-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)(C)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.13111
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86